Cas no 1396577-79-9 (N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 1396577-79-9
• MF: C₁₉H₂₀F₃N₃O₄S
• MW: 443.440013885498
• CID: 6231630
• PubChem ID: 71786388
• Update Time: 2025-06-15

N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• VU0534284-1
• N-((1-isonicotinoylpiperidin-4-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide
• 1396577-79-9
• AKOS024534726
• N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]-4-(trifluoromethoxy)benzenesulfonamide
• F6178-1681
• N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C19H20F3N3O4S/c20-19(21,22)29-16-1-3-17(4-2-16)30(27,28)24-13-14-7-11-25(12-8-14)18(26)15-5-9-23-10-6-15/h1-6,9-10,14,24H,7-8,11-13H2
• InChI Key： HBOQBYRZQBVPFW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCC1CCN(C(C2C=CN=CC=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 443.11266179g/mol
• Monoisotopic Mass: 443.11266179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

Comprehensive Overview of N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1396577-79-9)

N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide, with the CAS number 1396577-79-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a pyridine-4-carbonyl moiety, a piperidin-4-ylmethyl group, and a 4-(trifluoromethoxy)benzene-1-sulfonamide unit. Such a combination makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The compound's trifluoromethoxy group is particularly noteworthy, as it enhances metabolic stability and lipophilicity—key properties for improving bioavailability in drug design. Researchers are increasingly exploring sulfonamide derivatives like this one due to their versatility in medicinal chemistry. Recent studies highlight their potential in addressing conditions such as autoimmune diseases and neurodegenerative disorders, aligning with current trends in precision medicine and personalized therapies.

In the context of AI-driven drug discovery, N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide exemplifies how computational modeling can accelerate the identification of novel bioactive molecules. Its piperidine scaffold is frequently employed in CNS-targeting drugs, making it a subject of interest for neuroscientific applications. Additionally, the pyridine carbonyl fragment contributes to hydrogen bonding interactions, a critical factor in ligand-receptor binding studies.

From a synthetic chemistry perspective, the compound's CAS No. 1396577-79-9 serves as a unique identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening often prioritize such compounds to explore structure-activity relationships (SAR). The growing demand for fluorinated pharmaceuticals further underscores its relevance, as the trifluoromethoxy group is increasingly leveraged to optimize pharmacokinetic profiles.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike volatile or hazardous substances, N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide is typically handled under standard laboratory conditions, aligning with green chemistry principles. Its stability under physiological conditions makes it a viable candidate for in vivo studies, a topic frequently searched by academic and industrial researchers alike.

In summary, CAS No. 1396577-79-9 represents a compelling case study in modern drug development. Its multifaceted structure bridges medicinal chemistry, computational biology, and material science, addressing pressing questions in therapeutic innovation. As the scientific community continues to explore sulfonamide-based inhibitors and fluorinated compounds, this molecule stands out as a versatile tool for advancing biomedical research.